Cas no 50780-69-3 (dibutyl 1,3-dithiolan-2-ylidenepropanedioate)

• Product Name: dibutyl 1,3-dithiolan-2-ylidenepropanedioate
• CAS No: 50780-69-3
• MF: C₁₄H₂₂O₄S₂
• MW: 318.452082157135
• CID: 1569252
• PubChem ID: 93255
• Update Time: 2025-04-21

dibutyl 1,3-dithiolan-2-ylidenepropanedioate Chemical and Physical Properties

Names and Identifiers

• dibutyl 1,3-dithiolan-2-ylidenepropanedioate
• Propanedioic acid, 1,3-dithiolan-2-ylidene-, dibutyl ester
• dibutyl 2-(1,3-dithiolan-2-ylidene)propanedioate
• 50780-69-3
• DTXSID60198811

• Inchi： 1S/C14H22O4S2/c1-3-5-7-17-12(15)11(14-19-9-10-20-14)13(16)18-8-6-4-2/h3-10H2,1-2H3
• InChI Key： ZETBTPVLZNYFEL-UHFFFAOYSA-N
• SMILES： S1CCS/C/1=C(/C(=O)OCCCC)\C(=O)OCCCC

Computed Properties

• Exact Mass: 318.09606
• Monoisotopic Mass: 318.09595153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6